Cas no 334498-04-3 (N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 334498-04-3
• MF: C₁₄H₁₀ClN₅O
• MW: 299.715100765228
• CID: 5801386
• PubChem ID: 740155
• Update Time: 2025-06-28

N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-(1H-tetrazol-1-yl)benzamide
• N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• N-(2-chlorophenyl)-4-(tetrazol-1-yl)benzamide
• F3244-0381
• Oprea1_427518
• CBMicro_015515
• AKOS001647970
• VU0060818-2
• EU-0008921
• SR-01000469434
• 334498-04-3
• Oprea1_311079
• BIM-0015530.P001
• SR-01000469434-1

• Inchi： 1S/C14H10ClN5O/c15-12-3-1-2-4-13(12)17-14(21)10-5-7-11(8-6-10)20-9-16-18-19-20/h1-9H,(H,17,21)
• InChI Key： HDYZVLQOMVYHMP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1C=CC(=CC=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 299.0573877g/mol
• Monoisotopic Mass: 299.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide

N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS No. 334498-04-3): An Overview

N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS No. 334498-04-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of tetrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The presence of a chlorophenyl group and a tetrazolyl moiety in its structure makes it an interesting candidate for further research and development.

The tetrazole ring is a five-membered heterocyclic compound with four nitrogen atoms and one carbon atom. It is widely used in the design of drugs due to its ability to act as a bioisostere for carboxylic acids and its stability under physiological conditions. The chlorophenyl group, on the other hand, is known to enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and overall bioavailability.

Recent studies have shown that N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide exhibits potent anti-inflammatory activity. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide has also been investigated for its potential anticancer activity. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The researchers hypothesized that the tetrazole moiety plays a crucial role in this activity by interacting with specific cellular targets involved in apoptosis regulation.

The pharmacokinetic profile of N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide has also been studied extensively. In vivo experiments using rodent models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. The presence of the chlorophenyl group contributes to its lipophilicity, which enhances its absorption through the gastrointestinal tract. Furthermore, the compound exhibits low toxicity and good safety margins in preclinical studies.

From a synthetic perspective, N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide can be synthesized through a multi-step process involving the reaction of 4-aminoacetophenone with sodium azide to form the corresponding tetrazole derivative. Subsequent coupling with 2-chlorobenzoyl chloride yields the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, N-(2-chlorophenyl)-4-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS No. 334498-04-3) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to optimize its structure for enhanced efficacy and safety profiles.